3,4-Dimethoxy-2,5-bis(methoxymethoxy)-6-methylbenzaldehyde

• CAS No.: 89048-15-7
• Molecular Formula: C14H20O7
• Molecular Weight: 300.30 g/mol
• IUPAC Name: 3,4-dimethoxy-2,5-bis(methoxymethoxy)-6-methylbenzaldehyde
• InChI: InChI=1S/C14H20O7/c1-9-10(6-15)12(21-8-17-3)14(19-5)13(18-4)11(9)20-7-16-2/h6H,7-8H2,1-5H3
• InChI Key: XHXSUXGSYYKJPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C(=C(C(=C1OCOC)OC)OC)OCOC)C=O

Description

3,4-Dimethoxy-2,5-bis(methoxymethoxy)-6-methylbenzaldehyde is a useful research compound. Its molecular formula is C14H20O7 and its molecular weight is 300.30 g/mol. The purity is usually 95%.
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Synthesis routes and methods I

Procedure details

To a cold solution of 2,3-dimethoxy-5-methyl-1,4-bismethoxymethyloxy-6-bromobenzene [oily substance, δ 2.34 (3H), 3.57 (3H), 3.64 (3H), 3.84 (6H), 5.01 (2H), 5.09 (2H)] (9.00 g, 25.6 mmol) in absolute ether (90 ml) was added a solution of 15% n-butyllithium in hexane (176.6 ml). The mixture was stirred for 30 minutes. Dimethylformamide (9.36 g, 128 mmol) was added and the reaction was continued under the same conditions for 30 minutes. Working up in a conventional manner gave 2,3-dimethoxy-5-methyl-1,4-bismethoxymethyloxy-6-formylbenzene [oily substance, δ 2.48 (3H), 3.55 (3H), 3.58 (3H), 3.85 (3H), 3.95 (3H), 4.99 (2H), 5.13 (2H)]. Yield 80%.

Synthesis routes and methods II

Procedure details